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∆9(11)-Estradiol ∆9(11)-Estradiol
Brand Name: Vulcanchem
CAS No.: 791-69-5
VCID: VC0119804
InChI: InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,8,10,15-17,19-20H,2,4,6-7,9H2,1H3/t15-,16+,17+,18+/m1/s1
SMILES: CC12CC=C3C(C1CCC2O)CCC4=C3C=CC(=C4)O
Molecular Formula: C18H22O2
Molecular Weight: 270.4 g/mol

∆9(11)-Estradiol

CAS No.: 791-69-5

Reference Standards

VCID: VC0119804

Molecular Formula: C18H22O2

Molecular Weight: 270.4 g/mol

∆9(11)-Estradiol - 791-69-5

CAS No. 791-69-5
Product Name ∆9(11)-Estradiol
Molecular Formula C18H22O2
Molecular Weight 270.4 g/mol
IUPAC Name (8S,13S,14S,17S)-13-methyl-6,7,8,12,14,15,16,17-octahydrocyclopenta[a]phenanthrene-3,17-diol
Standard InChI InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,8,10,15-17,19-20H,2,4,6-7,9H2,1H3/t15-,16+,17+,18+/m1/s1
Standard InChIKey FABGTKBXHAEVKL-OWSLCNJRSA-N
Isomeric SMILES C[C@]12CC=C3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3C=CC(=C4)O
SMILES CC12CC=C3C(C1CCC2O)CCC4=C3C=CC(=C4)O
Canonical SMILES CC12CC=C3C(C1CCC2O)CCC4=C3C=CC(=C4)O
Synonyms (17β)-Estra-1,3,5(10),9(11)-tetraene-3,17-diol; Estra-1,3,5(10),9(11)-tetraene-3,17β-diol; 9,11-Dehydroestradiol; J 1213; ZYC 1;
PubChem Compound 9816888
Last Modified Nov 11 2021
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